Cas no 32687-78-8 (1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine)

• Product Name: 1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine
• CAS No: 32687-78-8
• MF: C₃₄H₅₂N₂O₄
• MW: 552.787690162659
• MDL: MFCD00072662
• CID: 53933
• PubChem ID: 61916
• Update Time: 2026-05-14

1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• Antioxidant MD-1024
• Antioxidant 1024
• Irganox MD1024
• Primanox1024
• 1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine
• Antioxidant-1024
• 3-(3,5-Di-tert-butyl-4-hydroxyphenyl)-N'-[3-(3,5-di-tert-butyl-4-hydroxyphenyl)propanoyl]propanehydrazide
• hydrazide
• Irganox? MD 1024
• At 1024
• Irganox 1024
• ThanoxMd-1024
• 2',3-Bis[[3-[3,5-di-tert-butyl-4-hydroxyphenyl]propionyl]]propionohydrazide
• weidianjeifanyingqi
• Benzenepropanoic acid5-bis(1,1-dimeth ylethyl)-4-hydroxy-2-〔3-〔3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl〕-1-oxopropyl〕hydrazide

• MDL： MFCD00072662
• Inchi： InChI=1S/C34H52N2O4/c1-31(2,3)23-17-21(18-24(29(23)39)32(4,5)6)13-15-27(37)35-36-28(38)16-14-22-19-25(33(7,8)9)30(40)26(20-22)34(10,11)12/h17-20,39-40H,13-16H2,1-12H3,(H,35,37)(H,36,38)
• InChI Key： HCILJBJJZALOAL-UHFFFAOYSA-N
• SMILES： O=C(NNC(CCC1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1)=O)CCC2=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C2

Computed Properties

• Exact Mass: 552.39300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 8.8

Experimental Properties

• Color/Form: White powder
• Melting Point: 226.0 to 230.0 deg-C
• Boiling Point: 652.6 ℃ at 760 mmHg
• PSA: 98.66000
• LogP: 7.78240
• Solubility: It is soluble in methanol and acetone, and its solubility in water is less than 1%.

1,2-Bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38